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Compound of Interest

Compound Name: Unii-NK7M8T0JI2

Cat. No.: B141737

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling and
disposal of Avobenzone (UNII-NK7M8T0JI2), a common oil-soluble UVA filter. Adherence to
these procedures is critical for ensuring laboratory safety and maintaining experimental
integrity.

Personal Protective Equipment (PPE)

When handling Avobenzone powder, appropriate personal protective equipment must be worn
to minimize exposure and ensure personal safety. The recommended PPE is outlined below.

Protection Type Equipment Specification Purpose
_ Protects eyes from dust
Eye Protection Safety glasses or goggles )
particles.
) Chemical-resistant gloves Prevents skin contact with the
Hand Protection o )
(e.g., Nitrile) chemical.

. Protects skin and clothing from
Body Protection Laboratory coat or coveralls

contamination.

) ) Air-purifying respirator (if dust Prevents inhalation of fine
Respiratory Protection

is generated) particles.
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Safe Handling and Storage Protocols

Proper handling and storage are crucial to maintain the stability and purity of Avobenzone while

ensuring a safe laboratory environment.

Handling:

Handle with standard care in accordance with good industrial hygiene and safety practices.

[1]
Avoid the formation and dispersal of dust.[2]

Ensure adequate ventilation, using local exhaust ventilation if necessary, to control airborne
dust.[3]

Avoid contact with eyes, skin, and clothing.[2][3]
Do not eat, drink, or smoke in areas where Avobenzone is handled.[3]

Wash hands thoroughly after handling the substance.[3]

Storage:

Store in a tightly closed container in a dry, well-ventilated area.[1][3]
Keep in a cool environment, with storage temperatures below 40°C.[1]
Protect from light and direct sunlight.[1]

Store away from incompatible materials such as strong oxidizing agents, acids, alkalis, metal
salts, metals, and formaldehyde.[2]

Spill and Disposal Procedures

In the event of a spill or for routine disposal, follow these established protocols to mitigate

environmental contamination and ensure safety.

Spill Containment and Cleanup:
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 Isolate the Area: Immediately isolate the spill or leak area and keep unauthorized personnel
away.[2]

» Eliminate Ignition Sources: Remove all potential ignition sources from the vicinity.[2]
» Contain the Spill: Use sandbags or other inert barriers to contain the spillage.[1]

o Clean Up: Carefully sweep or vacuum the spilled material, avoiding the generation of dust.[1]

[2]

o Collect Waste: Place the spilled material and any contaminated absorbents into a suitable,
clearly labeled plastic container for disposal.[1]

Disposal Plan:

» Dispose of waste by dissolving the material in a combustible solvent and burning it in a
chemical incinerator equipped with an afterburner and scrubber.[2]

» Never dispose of Avobenzone in landfill sites or release it into drains, water courses, or the
open ground.[1]

 All disposal activities must be in accordance with local, regional, and national regulations.[2]

[3]

Regulatory and Formulation Data

The use of Avobenzone in sunscreen and cosmetic formulations is regulated by various
international bodies. The table below summarizes the maximum permitted use levels.

Maximum Allowed

Regulatory Body Region .
Concentration

FDA USA 3%

European Commission EU 5%

ANVISA Brazil 5%

MHLW Japan 10%

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://redox.com/wp-content/sds/2650.pdf
https://redox.com/wp-content/sds/2650.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dwecd07405/msds/sds-avobenzone.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dwecd07405/msds/sds-avobenzone.pdf
https://redox.com/wp-content/sds/2650.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dwecd07405/msds/sds-avobenzone.pdf
https://redox.com/wp-content/sds/2650.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dwecd07405/msds/sds-avobenzone.pdf
https://redox.com/wp-content/sds/2650.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0316/Avobenzone-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE e s

Data sourced from MakingCosmetics.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of Avobenzone in

a laboratory setting, from receiving to disposal.
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Caption: Workflow for Safe Handling of Avobenzone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Avobenzone (UNII-NK7M8T0JI2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b141737#personal-protective-equipment-for-handling-
unii-nk7m8t0ji2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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